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Compound of Interest

Compound Name:
4-Chloro-6-isopropylpyrimidin-2-

amine

Cat. No.: B112957 Get Quote

This technical guide provides a comprehensive overview of 4-Chloro-6-isopropylpyrimidin-2-
amine, a key chemical intermediate. It is intended for researchers, scientists, and professionals

in drug development and organic synthesis. This document covers its chemical identity,

physicochemical properties, synthetic methodologies, and core reactivity, presenting data in a

structured and accessible format for laboratory and research applications.

Chemical Identity and Nomenclature
The compound with the formal name 4-Chloro-6-isopropylpyrimidin-2-amine is a substituted

pyrimidine derivative. The pyrimidine ring is functionalized with a chlorine atom at the 4th

position, an isopropyl group at the 6th position, and an amine group at the 2nd position.

IUPAC Name: 4-Chloro-6-isopropylpyrimidin-2-amine

CAS Number: 73576-33-7[1]

Synonyms:

2-Amino-4-chloro-6-isopropylpyrimidine

4-chloro-6-(propan-2-yl)pyrimidin-2-amine

Physicochemical Properties
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The intrinsic properties of 4-Chloro-6-isopropylpyrimidin-2-amine are crucial for its

application in chemical synthesis and drug design. The isopropyl group contributes to its

lipophilicity, which can influence its solubility and biological interactions.[1] The amino group

can act as a hydrogen bond donor, while the chlorine atom is a key reactive site.[1]

Property Value Source

Molecular Formula C₇H₁₀ClN₃ [1]

Molecular Weight 171.63 g/mol [1]

Purity ≥ 99% [1]

Synthesis and Reactivity
The synthesis of 4-Chloro-6-isopropylpyrimidin-2-amine generally involves multi-step

chemical reactions that are carefully controlled to ensure high purity of the final product.[1] A

common synthetic approach includes the cyclization of appropriate precursors to form the

pyrimidine ring, followed by chlorination and amination steps.[1]

General Synthetic Workflow:

A plausible synthetic route starts from isobutyramidine, which undergoes condensation with a

malonic ester derivative to form the pyrimidine core. This is followed by chlorination to

introduce the reactive chloro group.

Isobutyramidine

2-Amino-6-isopropylpyrimidin-4-ol

Condensation

Diethyl Malonate

4-Chloro-6-isopropylpyrimidin-2-amineChlorination (e.g., POCl₃)

4-Chloro-6-isopropylpyrimidin-2-amine Substituted Pyrimidine DerivativeNucleophilic SubstitutionNucleophile
(e.g., R-NH₂, R-OH, R-SH)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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